Cas no 52161-38-3 (2,2,3,3-tetramethylbutanenitrile)

2,2,3,3-Tetramethylbutanenitrile is a highly branched aliphatic nitrile with the molecular formula C8H15N. Its unique sterically hindered structure contributes to enhanced stability and resistance to nucleophilic attack, making it a valuable intermediate in organic synthesis. The compound is particularly useful in the preparation of specialty chemicals, including pharmaceuticals and agrochemicals, where its rigid framework can impart desirable properties to final products. Its low reactivity under standard conditions allows for controlled functionalization, while its volatility and purity make it suitable for high-precision applications. The nitrile group provides a versatile handle for further transformations, such as hydrolysis or reduction, enabling diverse synthetic pathways.

2,2,3,3-tetramethylbutanenitrile structure

52161-38-3 structure

Product Name:2,2,3,3-tetramethylbutanenitrile

CAS No:52161-38-3

MF:C₈H₁₅N

MW:125.211402177811

CID:360400

PubChem ID:20153718

Update Time:2025-06-08

2,2,3,3-tetramethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

- Butanenitrile, 2,2,3,3-tetramethyl-
- 2,2,3,3-tetramethylbutanenitrile
- DTXSID90603029
- EN300-1859417
- 52161-38-3
- SCHEMBL6722950
- Inchi： 1S/C8H15N/c1-7(2,3)8(4,5)6-9/h1-5H3
- InChI Key： MOSJNBGPCBBNCG-UHFFFAOYSA-N
- SMILES： N#CC(C)(C)C(C)(C)C

Computed Properties

Exact Mass: 125.12055
Monoisotopic Mass: 125.120449483g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 140
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 23.8Å²

Experimental Properties

PSA: 23.79

2,2,3,3-tetramethylbutanenitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1859417-0.05g	2,2,3,3-tetramethylbutanenitrile	52161-38-3	0.05g	$528.0	2023-09-18
Enamine	EN300-1859417-0.1g	2,2,3,3-tetramethylbutanenitrile	52161-38-3	0.1g	$553.0	2023-09-18
Enamine	EN300-1859417-0.25g	2,2,3,3-tetramethylbutanenitrile	52161-38-3	0.25g	$579.0	2023-09-18
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Enamine	EN300-1859417-2.5g	2,2,3,3-tetramethylbutanenitrile	52161-38-3	2.5g	$1230.0	2023-09-18
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Enamine	EN300-1859417-1g	2,2,3,3-tetramethylbutanenitrile	52161-38-3	1g	$628.0	2023-09-18
Enamine	EN300-1859417-5g	2,2,3,3-tetramethylbutanenitrile	52161-38-3	5g	$1821.0	2023-09-18